12-Oahsa
12-Oahsa
12-[(9Z)-octadecenoyloxy]octadecanoic acid is a fatty acid ester obtained by formal condensation of the carboxy group of oleic acid with the hydroxy group of 12-hydroxyoctadecanoic acid. It is a fatty acid ester and a monocarboxylic acid. It is functionally related to an oleic acid and a 12-hydroxyoctadecanoic acid. It is a conjugate acid of a 12-[(9Z)-octadecenoyloxy]octadecanoate.
Brand Name:
Vulcanchem
CAS No.:
101901-73-9
VCID:
VC0160535
InChI:
InChI=1S/C36H68O4/c1-3-5-7-9-10-11-12-13-14-15-16-17-22-25-29-33-36(39)40-34(30-26-8-6-4-2)31-27-23-20-18-19-21-24-28-32-35(37)38/h13-14,34H,3-12,15-33H2,1-2H3,(H,37,38)/b14-13-
SMILES:
CCCCCCCCC=CCCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)O
Molecular Formula:
C36H68O4
Molecular Weight:
564.9 g/mol
12-Oahsa
CAS No.: 101901-73-9
Cat. No.: VC0160535
Molecular Formula: C36H68O4
Molecular Weight: 564.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 12-[(9Z)-octadecenoyloxy]octadecanoic acid is a fatty acid ester obtained by formal condensation of the carboxy group of oleic acid with the hydroxy group of 12-hydroxyoctadecanoic acid. It is a fatty acid ester and a monocarboxylic acid. It is functionally related to an oleic acid and a 12-hydroxyoctadecanoic acid. It is a conjugate acid of a 12-[(9Z)-octadecenoyloxy]octadecanoate. |
|---|---|
| CAS No. | 101901-73-9 |
| Molecular Formula | C36H68O4 |
| Molecular Weight | 564.9 g/mol |
| IUPAC Name | 12-[(Z)-octadec-9-enoyl]oxyoctadecanoic acid |
| Standard InChI | InChI=1S/C36H68O4/c1-3-5-7-9-10-11-12-13-14-15-16-17-22-25-29-33-36(39)40-34(30-26-8-6-4-2)31-27-23-20-18-19-21-24-28-32-35(37)38/h13-14,34H,3-12,15-33H2,1-2H3,(H,37,38)/b14-13- |
| Standard InChI Key | OCHJVQODRYVDAA-YPKPFQOOSA-N |
| Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)O |
| SMILES | CCCCCCCCC=CCCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCC=CCCCCCCCC(=O)OC(CCCCCC)CCCCCCCCCCC(=O)O |
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